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Compound of Interest

Compound Name: AC-099 hydrochloride

Cat. No.: B12388688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-099 hydrochloride is a selective full agonist for the Neuropeptide FF receptor 2 (NPFF2R)

and a partial agonist for the Neuropeptide FF receptor 1 (NPFF1R). As a crucial tool in studying

the physiological roles of these G-protein coupled receptors (GPCRs), proper handling and

preparation of AC-099 hydrochloride are paramount for reproducible and accurate

experimental outcomes. This document provides detailed application notes on recommended

solvents, preparation of stock solutions, and protocols for common in vitro and in vivo

applications.

Solubility of AC-099 Hydrochloride
AC-099 hydrochloride exhibits differential solubility in various solvents, which is a critical

consideration for the design of both in vitro and in vivo experiments. For in vitro assays,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions. For in vivo studies, multi-component solvent systems are necessary to ensure

bioavailability and minimize toxicity.

Data Presentation: Solubility and Stock Solution Preparation

The following tables summarize the solubility of AC-099 hydrochloride and provide a quick

reference for preparing stock solutions. The molecular weight of AC-099 hydrochloride is
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301.10 g/mol .

Table 1: Solubility of AC-099 Hydrochloride

Application Solvent
Maximum
Concentration

Notes

In Vitro
Dimethyl Sulfoxide

(DMSO)

100 mg/mL (332.12

mM)

Requires sonication

for full dissolution

In Vivo

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

≥ 2.5 mg/mL (≥ 8.30

mM)

Prepare fresh before

use

In Vivo

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.5 mg/mL (≥ 8.30

mM)

Suitable for increasing

aqueous solubility

Table 2: Preparation of Stock Solutions in DMSO

| Desired Stock Concentration | Volume of DMSO to add to 1 mg of AC-099 HCl | Volume of

DMSO to add to 5 mg of AC-099 HCl

To cite this document: BenchChem. [Recommended Solvents and Experimental Protocols
for AC-099 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388688#recommended-solvents-for-ac-099-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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